Cas no 61372-95-0 (2-Propenoic acid, 2-cyano-3-(4-ethenylphenyl)-)
61372-95-0 structure
Product Name:2-Propenoic acid, 2-cyano-3-(4-ethenylphenyl)-
CAS No:61372-95-0
MF:C12H9NO2
MW:199.205363035202
CID:481761
PubChem ID:71396381
Update Time:2025-04-19
2-Propenoic acid, 2-cyano-3-(4-ethenylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-cyano-3-(4-ethenylphenyl)-
- 2-cyano-3-(4-ethenylphenyl)prop-2-enoic acid
- DTXSID20817950
- 61372-95-0
-
- Inchi: 1S/C12H9NO2/c1-2-9-3-5-10(6-4-9)7-11(8-13)12(14)15/h2-7H,1H2,(H,14,15)
- InChI Key: OKOYYFZVGFGDDY-UHFFFAOYSA-N
- SMILES: OC(C(C#N)=CC1C=CC(C=C)=CC=1)=O
Computed Properties
- Exact Mass: 199.06337
- Monoisotopic Mass: 199.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.6
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- PSA: 61.09
2-Propenoic acid, 2-cyano-3-(4-ethenylphenyl)- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
61372-95-0 (2-Propenoic acid, 2-cyano-3-(4-ethenylphenyl)-) Related Products
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